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Abstract
Vanyldisulfamide is a distinct sulfonamide-containing chemical entity. This document provides

a technical guide to the current, albeit limited, understanding of its potential mechanism of

action. At present, direct experimental evidence elucidating the precise biological activity of

vanyldisulfamide is not available in peer-reviewed literature. However, preliminary

computational studies and its structural classification as a sulfonamide allow for the formulation

of initial hypotheses. This guide summarizes the available data, outlines hypothesized

mechanisms, and provides standardized templates for future experimental data presentation

and protocol documentation to encourage and facilitate further research into this molecule.

Introduction
Vanyldisulfamide is a small molecule with the chemical formula C₂₀H₂₂N₄O₆S₂.[1] As a

member of the sulfonamide class of compounds, it holds potential for a range of biological

activities, as this class is known for its diverse therapeutic applications. While research specific

to vanyldisulfamide is sparse, this document aims to consolidate the existing information and

provide a framework for future investigation.

Chemical and Physical Properties
A summary of the key chemical identifiers for vanyldisulfamide is presented in Table 1.
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Property Value Source

CAS Number 119-85-7 [1][2]

Molecular Formula C₂₀H₂₂N₄O₆S₂ [1]

Molecular Weight 478.5 g/mol [1]

IUPAC Name

4-[[(4-hydroxy-3-

methoxyphenyl)-[(4-

sulfamoylphenyl)amino]methyl]

amino]benzenesulfonamide

[1]

Table 1: Chemical and Physical Properties of Vanyldisulfamide. This table summarizes the

basic chemical identifiers for the molecule.

Hypothesized Mechanism of Action: SARS-CoV-2
Main Protease Inhibition
A 2020 computational study screened a large database of compounds for potential inhibitors of

the SARS-CoV-2 main protease (Mpro), an enzyme essential for viral replication. In this virtual

screening, vanyldisulfamide was identified as a potential candidate inhibitor.

The proposed mechanism involves the binding of vanyldisulfamide to the active site of the

Mpro, thereby preventing it from cleaving the viral polyproteins into their functional units. This

inhibition would disrupt the viral life cycle. It is crucial to note that this hypothesis is based

solely on computational modeling and awaits experimental validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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